Cas no 11016-17-4 (R-PHYCOERYTHRIN)

• Product Name: R-PHYCOERYTHRIN
• CAS No: 11016-17-4
• MF: C₁₀H₁₆N₅O₁₃P₃
• MW: 507.181024551392
• CID: 138937
• PubChem ID: 238
• Update Time: 2025-11-02

R-PHYCOERYTHRIN Chemical and Physical Properties

Names and Identifiers

• Phycoerythrins,R-phycoerythrins
• Phycoerythrins,R-
• R-Phycoerythrins
• R-Phycoerythrin, Gastrocloniumcoulteri
• R-PE
• PHYCOERYTHRIN
• PHYCOERYTHRIN R
• R-PHYCOERYTHRIN
• SPECTRACOMP(TM) RPE PARTICLES
• R-phycoerythrin from porphyra tenera
• PE
• Phycoerythrin=PE
• RPE (R-Phycoerythrin) *CAS 11016-17-4*
• R-PE (R-Phycoerythrin)
• Phycoerythrins, R- (03C, 05C, 06C, 09C, 10C, 11C, 12C, 13C)
• Phycoerythrins, R-phycoerythrins (14C)
• R-Phycoerythrin (07C)
• R-Phycoerythrin BioReagent， passes test for gel electrophoresis
• Fosfobion disodium salt
• 119439-06-4
• L000988
• SY096717
• Triphosadenine
• 11016-17-4
• 3-Methylbenzo[d]thiazol-3-iuM chloride
• ATP disodium
• Adenosine 5 inverted exclamation mark -triphosphate
• Adetide
• Laevadosin
• AKOS025397170
• BCP31121
• DA-67302
• Disodium dihydrogen ATP
• NS00013346
• Adetphos
• MFCD00065467
• adenosin-5'-triphosphat
• Adenosine triphosphate;ATP;Myotriphos
• NSC20268
• Ara-ATP
• [[(2R,5R)-5-(6-Aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• Triadesin A
• disodium [[[5-(6-aminopurin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl]oxy-oxido-phosphoryl] hydrogen phosphate
• SCHEMBL889293
• ADENOSINE 5'-(TETRAHYDROGEN TRIPHOSPHATE), DISODIUM SALT

• Inchi： 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)
• InChI Key： ZKHQWZAMYRWXGA-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 506.99574658g/mol
• Monoisotopic Mass: 506.99574658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 279Ų

Experimental Properties

• Color/Form: liquid

R-PHYCOERYTHRIN Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 46-5-26/27/28-32-51/53-23/24/25-24/25
• Safety Instruction： 53-36/37/39-45-61-60-36/37-28
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates

Additional information on R-PHYCOERYTHRIN

R-Phycoerythrin (CAS No. 11016-17-4): A Versatile Fluorescent Protein for Biomedical and Research Applications

R-Phycoerythrin (CAS No. 11016-17-4) is a brilliantly colored, fluorescent phycobiliprotein derived from red algae and cyanobacteria. This remarkable natural pigment has become an indispensable tool in modern biotechnology, particularly in flow cytometry, immunofluorescence, and fluorescence microscopy. With its exceptional brightness and photostability, R-PE outperforms many synthetic fluorophores, making it a preferred choice for researchers worldwide.

The unique optical properties of R-Phycoerythrin stem from its complex structure containing multiple phycoerythrobilin chromophores. These chromophores enable R-PE to absorb light efficiently in the blue-green spectrum (peak absorption at 565 nm) and emit intense orange-red fluorescence (peak emission at 578 nm). This makes it particularly valuable for multicolor flow cytometry applications, where its emission can be easily distinguished from other common fluorophores like FITC and APC.

Recent advancements in bioconjugation techniques have expanded the utility of R-Phycoerythrin in various applications. The protein can be readily conjugated to antibodies, streptavidin, or other biological molecules without significant loss of fluorescence. This property has made R-PE conjugates essential tools for cell sorting, immunophenotyping, and high-content screening in both research and clinical diagnostics.

In the context of current scientific trends, R-Phycoerythrin plays a crucial role in emerging fields like single-cell analysis and spatial transcriptomics. Researchers are increasingly using R-PE labeled probes to study immune cell populations and tumor microenvironments with unprecedented resolution. The protein's stability and brightness make it ideal for these demanding applications where signal intensity and longevity are critical.

The production of high-purity R-Phycoerythrin involves sophisticated extraction and purification processes from algal sources. Quality control measures ensure batch-to-batch consistency in terms of fluorescence intensity, conjugation efficiency, and biological activity. These standardized preparations have made R-PE reagents reliable tools for quantitative analysis across different laboratories and platforms.

From a commercial perspective, the market for R-Phycoerythrin products continues to grow, driven by increasing demand in diagnostic applications and drug discovery. Manufacturers are developing innovative formulations, including tandem dyes that combine R-PE with other fluorophores to expand the available color palette for multicolor experiments. These advancements address the research community's need for more sophisticated fluorescence detection systems.

Environmental considerations are also shaping the R-Phycoerythrin industry. Sustainable harvesting practices for red algae and the development of recombinant production methods are gaining attention. These approaches aim to ensure a stable supply of high-quality R-PE while minimizing ecological impact, reflecting the broader trend toward green biotechnology solutions.

For researchers considering R-Phycoerythrin conjugates, proper experimental design is crucial. Factors such as excitation source, filter selection, and sample preparation can significantly affect results. The protein's large size (approximately 240 kDa) requires consideration when designing labeling strategies, particularly for applications involving small target molecules or rapid diffusion processes.

Looking ahead, the future of R-Phycoerythrin applications appears bright. Ongoing research explores its potential in biosensing, bioimaging, and even light-harvesting systems. As instrumentation becomes more sensitive and multiplexing capabilities expand, the unique properties of R-PE will likely find new applications in both basic research and clinical settings.

When working with R-Phycoerythrin, proper storage and handling are essential to maintain its fluorescence properties. The protein should be protected from light and stored at recommended temperatures. Many commercial suppliers provide detailed technical specifications and usage guidelines to help researchers achieve optimal results with their R-PE based assays.

In conclusion, R-Phycoerythrin (CAS No. 11016-17-4) remains a cornerstone reagent in fluorescence-based research. Its combination of natural origin, exceptional brightness, and versatile conjugation chemistry ensures its continued relevance in an era of increasingly sophisticated biological investigation. As technology advances, this remarkable protein from the sea will undoubtedly continue to illuminate new discoveries in life science research.